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Compound of Interest

Compound Name: Oxytocin, glu(4)-

Cat. No.: B3061084

Essential Safety and Handling Guide for Oxytocin,
glu(4)-

This document provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Oxytocin, glu(4)-. The following
procedures are based on established best practices for handling potent peptide compounds
and the specific hazard information available for this molecule.

Chemical Information:

Property Value

Chemical Name Oxytocin, glu(4)-

Synonyms [Glu4]-Oxytocin, Oxytocin EP Impurity C
CAS Number 4314-67-4

Molecular Formula C43H65N11013S2

Appearance White to off-white solid/powder[1]
Storage Store at 2-8°CJ[2]

Hazard Identification and Precautionary Statements
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Oxytocin, glu(4)- is classified with the following hazard and precautionary statements:

GHS Hazard Statement

H361

Suspected of damaging fertility or the unborn
child.[1]

GHS Precautionary Statements

P201 Obtain special instructions before use.[1]
202 Do not handle until all safety precautions have

been read and understood.[1]

Use personal protective equipment as required.
P281 p p quip q

[1]

IF exposed or concerned: Get medical
P308+P313 _ _

advice/attention.[1]
P405 Store locked up.[1]

Dispose of contents/container to... [an approved
P501

waste disposal plant][1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Given the hazard profile, a stringent PPE protocol is mandatory.
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Protection Type

Required Equipment

Hand Protection

Nitrile gloves. Inspect for tears before use. Use

proper glove removal technique.

Eye/Face Protection

Chemical safety goggles. A face shield is

recommended if there is a risk of splashing.

Skin and Body Protection

Laboratory coat. Consider disposable suits for
larger quantities or when there is a high risk of

contamination.

Respiratory Protection

For handling powder outside of a containment
unit, a NIOSH-approved respirator with a

particulate filter (e.g., N95) is recommended.

Step-by-Step Handling and Experimental Workflow

This workflow is designed to minimize exposure and ensure safe handling from receipt to

disposal.
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Preparation

1. Review Safety Information
(SDS for Oxytocin, Hazard Statements for Glu(4)-)

[2. Assemble and Inspect PPE)

[ 3. Prepare a Designated, Clean Workspace
(P e)

referably a chemical fume hood or ventilated enclosur

Hanflling

4. Weighing and Reconstitution
(Perform in a ventilated enclosure to avoid inhalation of powder)

5. Experimental Use
(Maintain all PPE and work within the designated area)

Cleanup a;d Disposal

[6. Decontaminate Surfaces)

7. Dispose of Waste
(Segregate into chemical waste streams as per institutional guidelines)

l

8. Doff PPE Correctly
(Remove gloves last and wash hands thoroughly)

Click to download full resolution via product page

Caption: Safe Handling Workflow for Oxytocin, glu(4)-
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Spill Response

In the event of a spill, follow these procedures immediately:

e Evacuate and Alert: Evacuate the immediate area and inform your supervisor and
institutional safety office.

o Containment: If trained to do so, and it is safe, cover the spill with an absorbent material to
prevent it from spreading.

» Personal Protection: Do not attempt to clean a spill without the appropriate PPE, including
respiratory protection.

o Cleanup: For small spills, gently cover with absorbent material. For larger spills, follow your
institution's hazardous material spill response protocol.

» Disposal: All cleanup materials should be treated as hazardous waste and disposed of
accordingly.

Disposal Plan

All waste containing Oxytocin, glu(4)-, including contaminated labware, PPE, and unused
material, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a designated, labeled, and sealed

Solid Waste )
container.
o Collect in a designated, labeled, and sealed
Liquid Waste ] )
waste container. Do not pour down the drain.
Needles and other sharps must be disposed of
Sharps

in a designated sharps container.

Follow all local, state, and federal regulations for hazardous waste disposal.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. Seek immediate

Inhalation . .
medical attention.
Remove contaminated clothing. Wash the
Skin Contact affected area thoroughly with soap and water.
Seek medical attention if irritation persists.
Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower
eyelids. Seek immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Note: Always have the Safety Data Sheet (SDS) for Oxytocin or this document available when
seeking medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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